N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2,5-dichloro-N-methylsulfonylanilino)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C13H18Cl2N2O3S/c1-9(2)7-16-13(18)8-17(21(3,19)20)12-6-10(14)4-5-11(12)15/h4-6,9H,7-8H2,1-3H3,(H,16,18)
• InChI Key: WFALAUWDYKNTJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CN(C1=C(C=CC(=C1)Cl)Cl)S(=O)(=O)C
• Molecular Formula: C13H18Cl2N2O3S
• Molecular Weight: 353.3 g/mol

Description

N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide, also known as DCMIB, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a research tool.

Mechanism of Action

N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide acts as a positive allosteric modulator of GABA-A receptors, increasing the activity of these receptors in the presence of GABA. It has also been shown to block the activity of TRPM8 channels, reducing the sensation of cold temperatures.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide are complex and depend on the specific receptors and channels being studied. In general, N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide has been shown to increase the activity of GABA-A receptors, leading to increased inhibition of neuronal activity. It has also been shown to reduce the activity of TRPM8 channels, leading to reduced sensation of cold temperatures.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide in lab experiments is its high potency and selectivity for specific receptors and channels. This allows for precise modulation of these targets without affecting other systems. However, one limitation is that N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide is a relatively new compound and its long-term effects on biological systems are not yet fully understood.

Future Directions

There are several future directions for research on N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide. One area of interest is the development of more selective modulators of GABA-A receptors, which could have potential therapeutic applications in the treatment of anxiety and sleep disorders. Another area of interest is the study of TRPM8 channels and their role in pain sensation and other physiological processes. Additionally, further research is needed to fully understand the long-term effects of N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide on biological systems.

Scientific Research Applications

N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide has been used in various scientific research applications, including the study of ion channels and receptors. It has been shown to modulate the activity of GABA-A receptors, which are important in the regulation of anxiety and sleep. N~2~-(2,5-dichlorophenyl)-N~1~-isobutyl-N~2~-(methylsulfonyl)glycinamide has also been used to study the function of TRPM8 channels, which are involved in the sensation of cold temperatures.